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Compound of Interest

Compound Name: C13-113-tetra-tail

Cat. No.: B11927680 Get Quote

Comprehensive searches for the molecule "C13-113-tetra-tail" have yielded no specific

information regarding its structure, mechanism of action, or application in siRNA delivery. This

suggests that "C13-113-tetra-tail" may be a proprietary, very new, or preclinical compound not

yet described in publicly available scientific literature. It is also possible that the name is a

misnomer or contains a typographical error.

Due to the complete absence of data on this specific molecule, it is not possible to provide the

requested detailed Application Notes and Protocols, including quantitative data tables,

experimental methodologies, and signaling pathway diagrams.

The development of effective delivery systems is a critical aspect of siRNA therapeutics. These

systems are designed to protect the siRNA from degradation, facilitate its uptake into target

cells, and ensure its release into the cytoplasm where it can engage with the RNA-induced

silencing complex (RISC) to mediate gene silencing. Lipid nanoparticles (LNPs) are a clinically

advanced platform for siRNA delivery, and their efficacy is highly dependent on the chemical

structure of their lipid components. Key aspects of LNP formulation and function that are

typically characterized for a new delivery agent would include:

Structure and Physicochemical Properties: The precise chemical structure, including the

nature of the headgroup, lipid tails, and any linker chemistry, is fundamental to its function.

Properties such as pKa, lipid polymorphism, and self-assembly characteristics are critical.

Formulation Protocol: Detailed methods for preparing stable siRNA-LNP formulations,

including lipid ratios, buffer systems, and manufacturing processes (e.g., microfluidic mixing).
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In Vitro Characterization: Assessment of nanoparticle size, polydispersity, zeta potential,

siRNA encapsulation efficiency, and stability.

In Vitro Efficacy: Gene silencing activity in relevant cell lines, including dose-response curves

and assessment of cytotoxicity.

In Vivo Efficacy: Evaluation of biodistribution, target organ accumulation, and gene silencing

efficacy in animal models. This often involves measuring target mRNA and protein levels.

Safety and Tolerability: Preclinical assessment of potential toxicities, including

immunogenicity and off-target effects.

Without any of this foundational information for "C13-113-tetra-tail," a step-by-step guide for its

use cannot be generated. Researchers, scientists, and drug development professionals

interested in this specific molecule are encouraged to consult any internal documentation or

contact the direct source of the compound for detailed information and protocols.

To cite this document: BenchChem. [No Information Available for C13-113-tetra-tail in siRNA
Delivery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11927680#step-by-step-guide-for-using-c13-113-
tetra-tail-in-sirna-delivery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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